Cas no 695207-56-8 (BC-LI-0186)

• Product Name: BC-LI-0186
• CAS No: 695207-56-8
• MF: C₂₂H₂₇N₃O₄S
• MW: 429.532484292984
• MDL: MFCD05259468
• CID: 4744803
• PubChem ID: 4917788
• Update Time: 2024-10-28

BC-LI-0186 Chemical and Physical Properties

Names and Identifiers

• 4-(4-isopropyl-2,3-dimethyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-N-(2-phenoxyethyl)benzenesulfonamide
• STK736938
• SY251300
• 4-[2,3-dimethyl-5-oxo-4-(propan-2-yl)-2,5-dihydro-1H-pyrazol-1-yl]-N-(2-phenoxyethyl)benzenesulfonamide
• 4-[2,5-Dihydro-2,3-dimethyl-4-(1-methylethyl)-5-oxo-1H-pyrazol-1-yl]-N-(2-phenoxyethyl)benzenesulfonamide
• 4-(4-Isopropyl-2,3-diméthyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-N-(2-phénoxyéthyl)benzènesulfonamide
• 4-(4-Isopropyl-2,3-dimethyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)-N-(2-phenoxyethyl)benzolsulfonamid
• 4-(2,3-dimethyl-5-oxo-4-propan-2-ylpyrazol-1-yl)-N-(2-phenoxyethyl)benzenesulfonamide
• BC-LI-0186
• c22h27n3o4s
• 4-(4-ISOPROPYL-2,3-DIMETHYL-5-OXOPYRAZOL-1-YL)-N-(2-PHENOXYETHYL)BENZENESULFONAMIDE
• 695207-56-8
• MS-27621
• CS-0121076
• DTXSID901336671
• AKOS003397427
• MFCD05259468
• HY-136265
• AC8232

• MDL： MFCD05259468
• Inchi： 1S/C22H27N3O4S/c1-16(2)21-17(3)24(4)25(22(21)26)18-10-12-20(13-11-18)30(27,28)23-14-15-29-19-8-6-5-7-9-19/h5-13,16,23H,14-15H2,1-4H3
• InChI Key： SQYWMHPZMHDCHP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(C(=C(C)N1C)C(C)C)=O)(NCCOC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 429.17222752 g/mol
• Monoisotopic Mass: 429.17222752 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.3
• Molecular Weight: 429.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles